Cas no 40230-73-7 (BENZENE, 1,1'-[1,3-PROPANEDIYLBIS(SULFONYL)]BIS[4-METHYL-)

• Product Name: BENZENE, 1,1'-[1,3-PROPANEDIYLBIS(SULFONYL)]BIS[4-METHYL-
• CAS No: 40230-73-7
• MF: C₁₇H₂₀O₄S₂
• MW: 352.468302726746
• CID: 3364832
• PubChem ID: 1483198
• Update Time: 2025-08-04

BENZENE, 1,1'-[1,3-PROPANEDIYLBIS(SULFONYL)]BIS[4-METHYL- Chemical and Physical Properties

Names and Identifiers

• BENZENE, 1,1'-[1,3-PROPANEDIYLBIS(SULFONYL)]BIS[4-METHYL-
• (4-METHYLPHENYL)(3-[(4-METHYLPHENYL)SULFONYL]PROPYL)DIOXO-LAMBDA6-SULFANE
• 4-METHYLPHENYL 3-[(4-METHYLPHENYL)SULFONYL]PROPYL SULFONE
• 1-methyl-4-[3-(4-methylbenzenesulfonyl)propanesulfonyl]benzene
• Oprea1_318495
• HMS570A04
• SMR000169465
• CHEMBL1438677
• HMS2425F04
• AKOS005097955
• 1,3-ditosylpropane
• SCHEMBL1820762
• CLTWZERGIYDXHV-UHFFFAOYSA-N
• Bionet1_000722
• REGID_for_CID_1483198
• 7G-312S
• 1-methyl-4-[3-(4-methylphenyl)sulfonylpropylsulfonyl]benzene
• MLS000546295
• 40230-73-7
• (4-methylphenyl){3-[(4-methylphenyl)sulfonyl]propyl}dioxo-lambda~6~-sulfane

• Inchi： 1S/C17H20O4S2/c1-14-4-8-16(9-5-14)22(18,19)12-3-13-23(20,21)17-10-6-15(2)7-11-17/h4-11H,3,12-13H2,1-2H3
• InChI Key： CLTWZERGIYDXHV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(CCCS(C1C=CC(C)=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 352.08030146Da
• Monoisotopic Mass: 352.08030146Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 85Ų

Additional information on BENZENE, 1,1'-[1,3-PROPANEDIYLBIS(SULFONYL)]BIS[4-METHYL-

Comprehensive Overview of BENZENE, 1,1'-[1,3-PROPANEDIYLBIS(SULFONYL)]BIS[4-METHYL- (CAS No. 40230-73-7)

BENZENE, 1,1'-[1,3-PROPANEDIYLBIS(SULFONYL)]BIS[4-METHYL- (CAS No. 40230-73-7) is a specialized organic compound with a unique molecular structure. This compound belongs to the class of sulfonyl-linked benzene derivatives, which are widely studied for their potential applications in industrial and research fields. The presence of both sulfonyl and methyl groups in its structure contributes to its distinct chemical properties, making it a subject of interest for chemists and material scientists.

In recent years, the demand for high-performance organic compounds has surged, driven by advancements in green chemistry and sustainable materials. Researchers are increasingly exploring compounds like BENZENE, 1,1'-[1,3-PROPANEDIYLBIS(SULFONYL)]BIS[4-METHYL- for their potential in catalysis, polymer synthesis, and pharmaceutical intermediates. Its unique structure allows for versatile reactivity, which can be tailored for specific applications.

One of the most frequently asked questions about this compound is its synthesis pathway. The preparation of BENZENE, 1,1'-[1,3-PROPANEDIYLBIS(SULFONYL)]BIS[4-METHYL- typically involves multi-step reactions, including sulfonation and alkylation processes. These methods are optimized to achieve high yields and purity, which are critical for industrial-scale production. Additionally, the compound's thermal stability and solubility in common organic solvents make it a practical choice for various applications.

The compound's role in advanced material science is another area of growing interest. For instance, its incorporation into polymeric matrices can enhance mechanical properties and chemical resistance. This has led to its exploration in coatings, adhesives, and composite materials. Moreover, its potential as a building block for more complex molecules underscores its importance in synthetic chemistry.

From an environmental perspective, the biodegradability and eco-toxicity of BENZENE, 1,1'-[1,3-PROPANEDIYLBIS(SULFONYL)]BIS[4-METHYL- are topics of ongoing research. As industries shift toward sustainable practices, understanding the environmental impact of such compounds is crucial. Recent studies have focused on developing greener synthesis routes and evaluating the compound's lifecycle to minimize its ecological footprint.

In summary, BENZENE, 1,1'-[1,3-PROPANEDIYLBIS(SULFONYL)]BIS[4-METHYL- (CAS No. 40230-73-7) is a versatile and valuable compound with broad applications in chemistry and materials science. Its unique properties and adaptability make it a promising candidate for future innovations, particularly in sustainable technologies and high-performance materials. As research continues, this compound is likely to play an increasingly significant role in addressing modern scientific and industrial challenges.